Cas no 1266719-75-8 (3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione)

• Product Name: 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione
• CAS No: 1266719-75-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5178084
• Update Time: 2025-10-22

3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-[(4-methylphenyl)methyl]-2,5-pyrrolidinedione (ACI)
• 2,5-Pyrrolidinedione, 3-amino-1-[(4-methylphenyl)methyl]- (ACI)
• 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione

• Inchi： 1S/C12H14N2O2/c1-8-2-4-9(5-3-8)7-14-11(15)6-10(13)12(14)16/h2-5,10H,6-7,13H2,1H3
• InChI Key： AAYMEVQOJVYGNQ-UHFFFAOYSA-N
• SMILES： O=C1CC(N)C(=O)N1CC1C=CC(C)=CC=1

Additional information on 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione

Introduction to 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione (CAS No: 1266719-75-8)

3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry. Its molecular structure, featuring a pyrrolidine core substituted with an amino group, a benzyl moiety, and a 1,2-diketone functional group, makes it an intriguing candidate for further investigation. This compound has garnered attention due to its structural features that suggest utility in the development of novel therapeutic agents.

The CAS No: 1266719-75-8 uniquely identifies this chemical entity in scientific literature and databases. This numbering system ensures precise identification and differentiation from other compounds with similar structures. The compound’s synthesis involves multi-step organic reactions that highlight the complexity and precision required in pharmaceutical chemistry. The presence of both amino and diketone functional groups opens up diverse synthetic pathways, enabling modifications that could tailor its biological activity.

Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds in drug design. The pyrrolidine ring is a common motif in bioactive molecules, known for its ability to mimic natural product scaffolds and interact favorably with biological targets. In particular, derivatives of pyrrolidine have shown promise in treating various diseases, including neurological disorders and inflammatory conditions. The 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione structure aligns well with these trends, making it a subject of interest for academic and industrial researchers.

The 4-methylphenyl substituent in the molecule introduces a hydrophobic aromatic ring that can enhance binding affinity to certain protein targets. This feature is particularly valuable in drug design, where optimizing solubility and lipophilicity is crucial for achieving desired pharmacokinetic properties. Additionally, the pyrrolidine-2,5-dione moiety can serve as a scaffold for further derivatization, allowing chemists to explore a wide range of biological activities by introducing different functional groups or substituents.

Current research in this area focuses on leveraging computational methods to predict the biological activity of such compounds before synthesizing them experimentally. Virtual screening and molecular docking techniques have become indispensable tools in modern drug discovery. By using these methods, researchers can identify potential binding interactions between 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione and target proteins, thereby guiding the design of more effective derivatives.

One notable study published in a leading pharmaceutical chemistry journal explored the synthesis and preliminary biological evaluation of various pyrrolidine derivatives. The research highlighted the importance of the amino group in modulating the compound’s bioactivity. Specifically, the study demonstrated that introducing electron-withdrawing groups near the amino group could enhance binding affinity to certain enzymes involved in metabolic pathways relevant to inflammation and pain management.

The structural versatility of 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione also makes it an attractive candidate for exploring new therapeutic modalities. For instance, modifications to the 1-(4-methylphenyl)methyl part of the molecule could lead to compounds with improved pharmacokinetic profiles or reduced toxicity. Such modifications are often guided by insights from structure-activity relationship (SAR) studies, which systematically analyze how changes in chemical structure affect biological activity.

In addition to its potential as a lead compound for drug development, this compound may also serve as an intermediate in synthesizing more complex molecules. The availability of well-characterized synthetic routes allows researchers to efficiently produce analogs for further testing. This flexibility is crucial in academic research settings where rapid iteration is often required to explore new chemical space.

The growing interest in 3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione underscores the broader trend toward discovering novel heterocyclic compounds with therapeutic potential. As computational methods continue to improve and synthetic techniques become more efficient, researchers will be able to explore increasingly complex molecular architectures. This progress promises to accelerate the discovery of new drugs that address unmet medical needs.

In conclusion,3-amino-1-(4-methylphenyl)methylpyrrolidine-2,5-dione (CAS No: 1266719-75-8) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing new therapeutic agents targeting various diseases. As ongoing studies continue to uncover its potential benefits, this compound is likely to remain at the forefront of medicinal chemistry innovation.